Cas no 1415562-31-0 (Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate)
Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate
- D77422
- starbld0000755
- tert-butyl 4-hydroxy-4-[2-(oxiran-2-yl)ethyl]piperidine-1-carboxylate
- 1415562-31-0
- JUBSWCHPWBOOTC-UHFFFAOYSA-N
- CS-M1449
- CS-17062
- AKOS037651549
- Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate
-
- Inchi: 1S/C14H25NO4/c1-13(2,3)19-12(16)15-8-6-14(17,7-9-15)5-4-11-10-18-11/h11,17H,4-10H2,1-3H3
- InChI Key: JUBSWCHPWBOOTC-UHFFFAOYSA-N
- SMILES: O1CC1CCC1(CCN(C(=O)OC(C)(C)C)CC1)O
Computed Properties
- Exact Mass: 271.17835828g/mol
- Monoisotopic Mass: 271.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 62.3
Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM477048-100mg |
TERT-BUTYL 4-HYDROXY-4-(2-(OXIRAN-2-YL)ETHYL)PIPERIDINE-1-CARBOXYLATE |
1415562-31-0 | 95%+ | 100mg |
$151 | 2023-03-07 | |
| Chemenu | CM477048-250mg |
TERT-BUTYL 4-HYDROXY-4-(2-(OXIRAN-2-YL)ETHYL)PIPERIDINE-1-CARBOXYLATE |
1415562-31-0 | 95%+ | 250mg |
$376 | 2023-03-07 | |
| Chemenu | CM477048-1g |
TERT-BUTYL 4-HYDROXY-4-(2-(OXIRAN-2-YL)ETHYL)PIPERIDINE-1-CARBOXYLATE |
1415562-31-0 | 95%+ | 1g |
$875 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057693-100mg |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 100mg |
¥1372 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057693-250mg |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 250mg |
¥3178 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057693-1g |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 1g |
¥7965 | 2023-04-15 | |
| eNovation Chemicals LLC | Y1265326-100mg |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 100mg |
$170 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1265326-250mg |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 250mg |
$390 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1265326-1g |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 1g |
$885 | 2024-06-05 | |
| Aaron | AR01FN98-100mg |
tert-Butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate |
1415562-31-0 | 98% | 100mg |
$136.00 | 2025-02-10 |
Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate
Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate (CAS No. 1415562-31-0): An Overview
Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate (CAS No. 1415562-31-0) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as TBHP-OEP for brevity, is characterized by its unique structural features, which include a tert-butyl ester group, a hydroxyl group, and an oxirane ring. These functional groups contribute to its reactivity and potential applications in various chemical and biological processes.
The tert-butyl group in Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate serves as a protective group for the carboxylic acid, making it a valuable intermediate in the synthesis of complex molecules. The hydroxyl group adds polarity and reactivity, while the oxirane ring provides a site for nucleophilic attack, enabling the formation of new carbon-carbon bonds. These properties make TBHP-OEP an attractive candidate for use in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.
Recent research has highlighted the potential of Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate in the development of novel therapeutic agents. For instance, studies have shown that compounds derived from TBHP-OEP exhibit promising activity against various diseases, including neurodegenerative disorders and cancer. The ability to selectively modify the oxirane ring and the hydroxyl group allows for the fine-tuning of pharmacological properties, such as solubility, stability, and bioavailability.
In the context of medicinal chemistry, Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate has been used as a key intermediate in the synthesis of piperidine-based drugs. Piperidines are a class of nitrogen-containing heterocycles that are prevalent in many biologically active compounds. The presence of the tert-butyl ester group in TBHP-OEP facilitates the protection and deprotection steps during synthesis, ensuring that the final product retains its desired structure and functionality.
One notable application of Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate is in the development of central nervous system (CNS) drugs. The hydroxyl group can be modified to enhance blood-brain barrier permeability, while the oxirane ring can be opened to introduce functional groups that improve receptor binding affinity. This dual functionality makes TBHP-OEP a valuable tool for researchers working on CNS disorders such as Alzheimer's disease and Parkinson's disease.
Moreover, recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate. These improvements have reduced costs and increased yields, making it more accessible for both academic and industrial applications. For example, asymmetric synthesis techniques have been employed to produce enantiomerically pure forms of TBHP-OEP, which are crucial for pharmaceutical development where chirality plays a significant role in drug efficacy and safety.
In addition to its use in drug discovery, Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate has found applications in materials science. The unique combination of functional groups in this compound allows it to be incorporated into polymers and coatings with tailored properties. For instance, researchers have explored the use of TBHP-OEP derivatives in the development of biodegradable polymers for environmental applications and controlled-release systems for drug delivery.
The safety profile of Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate is also an important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.
In conclusion, Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate (CAS No. 1415562-31-0) is a multifunctional compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable intermediate for the development of novel therapeutic agents and advanced materials. As research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.
1415562-31-0 (Tert-butyl 4-hydroxy-4-(2-(oxiran-2-yl)ethyl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)